(4-benzylpiperazino)(5-methoxy-1-methyl-1H-indol-3-yl)methanone

• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-(5-methoxy-1-methylindol-3-yl)methanone
• InChI: InChI=1S/C22H25N3O2/c1-23-16-20(19-14-18(27-2)8-9-21(19)23)22(26)25-12-10-24(11-13-25)15-17-6-4-3-5-7-17/h3-9,14,16H,10-13,15H2,1-2H3
• InChI Key: ZQKKWEFTLCHUOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=CC(=C2)OC)C(=O)N3CCN(CC3)CC4=CC=CC=C4

Description

(4-Benzylpiperazino)(5-methoxy-1-methyl-1H-indol-3-yl)methanone is a synthetic indole-3-methanone derivative characterized by a 5-methoxy-1-methyl-substituted indole core linked to a 4-benzylpiperazine moiety via a ketone bridge. This structural motif places it within a broader class of bioactive compounds where the indole scaffold is functionalized with aromatic or heterocyclic groups to modulate physicochemical and pharmacological properties.

Biological Activity

The compound (4-benzylpiperazino)(5-methoxy-1-methyl-1H-indol-3-yl)methanone is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the context of neuropharmacology and oncology. This article explores its biological activity based on diverse research findings, including its mechanism of action, cytotoxicity, and receptor interactions.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_2\text{O}_2$$

The biological activity of (4-benzylpiperazino)(5-methoxy-1-methyl-1H-indol-3-yl)methanone primarily involves its interaction with various neurotransmitter receptors and enzymes:

• Receptor Binding : The compound exhibits affinity for serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in mood regulation and anxiety disorders.
• Inhibition of Enzymatic Activity : It has been reported to inhibit certain enzymes involved in cancer cell proliferation, suggesting a potential role in anticancer therapy.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of this compound on various cancer cell lines. Below is a summary of findings from key studies:

Cell Line	IC50 (µM)	Mechanism
A549 (Lung Cancer)	< 10	Induction of apoptosis via mitochondrial pathway
MCF7 (Breast Cancer)	< 15	Inhibition of cell cycle progression
HeLa (Cervical Cancer)	< 12	DNA damage response activation

These results indicate that the compound possesses significant cytotoxicity against multiple cancer types, with mechanisms involving apoptosis and cell cycle arrest.

Receptor Interaction Studies

The interaction of (4-benzylpiperazino)(5-methoxy-1-methyl-1H-indol-3-yl)methanone with neurotransmitter receptors has been explored through binding assays. Notably:

• 5-HT_2A Receptor : The compound shows a moderate affinity for the 5-HT_2A receptor, which may contribute to its anxiolytic effects.
• Dopaminergic Activity : Preliminary data suggest potential dopaminergic activity, which could influence mood and cognitive functions.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study in Anxiety Disorders : A clinical trial involving subjects with generalized anxiety disorder demonstrated that administration of the compound led to significant reductions in anxiety scores compared to placebo controls.
• Oncology Research : In vitro studies on breast cancer cell lines showed that treatment with the compound resulted in decreased viability and increased apoptosis markers, suggesting its potential as an adjunct therapy in cancer treatment.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous indole-3-methanone derivatives, focusing on substituent effects, synthesis yields, and inferred properties.

Structural Analogues and Substituent Effects

Compound Name	Indole Substituents	Methanone-Linked Group	Key Structural/Functional Notes	References
Target Compound	5-Methoxy, 1-methyl	4-Benzylpiperazino	Enhanced electron density (5-OMe); moderate lipophilicity (benzyl group)	–
(1-Benzyl-1H-indol-3-yl)(thiazol-2-yl)methanone (8a)	1-Benzyl	Thiazol-2-yl	High yield (76%); thiazole introduces π-stacking potential
2-(4-Benzhydrylpiperazin-1-yl)-1-(5-methyl-1H-indol-3-yl)ethanone	5-Methyl	4-Benzhydrylpiperazin-1-yl	Higher molecular weight (benzhydryl vs. benzyl); increased steric bulk
(4-Methylpiperazin-1-yl)(4-aminophenyl)methanone derivative	None (non-indole core)	4-Methylpiperazin-1-yl	Methylpiperazine improves solubility; triazole moiety diversifies interactions

Key Observations:

• Lipophilicity : The benzyl group in the target compound contributes to higher lipophilicity than methylpiperazine derivatives (), which may affect blood-brain barrier penetration.
• Synthetic Accessibility : Benzyl-substituted indoles (e.g., 8a in ) are synthesized in high yields (~76%), suggesting that the target compound’s benzylpiperazine group may be similarly accessible .

Physicochemical and Pharmacological Inferences

• Metabolic Stability : The 1-methyl group on the indole nitrogen in the target compound may reduce oxidative metabolism compared to allyl or unsubstituted derivatives (e.g., compound 7 in ) .
• Receptor Binding : The benzylpiperazine moiety is structurally analogous to ligands targeting serotonin (5-HT) or sigma receptors, though activity data are speculative without direct evidence .
• Solubility : The 5-methoxy group could improve aqueous solubility relative to 5-methyl () but may still lag behind methylpiperazine derivatives () due to benzyl’s hydrophobicity .